Cas no 68734-86-1 (Benzenamine, 4-methyl-, sulfate (2:1))

Benzenamine, 4-methyl-, sulfate (2:1) structure
68734-86-1 structure
Product name:Benzenamine, 4-methyl-, sulfate (2:1)
CAS No:68734-86-1
MF:2[C7H9N].H2O4S
MW:312.3846
CID:1730255
PubChem ID:71374545

Benzenamine, 4-methyl-, sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-methyl-, sulfate (2:1)
    • 4-methylaniline,sulfuric acid
    • DTXSID40797321
    • Sulfuric acid--4-methylaniline (1/2)
    • 68734-86-1
    • Inchi: InChI=1S/2C7H9N.H2O4S/c2*1-6-2-4-7(8)5-3-6;1-5(2,3)4/h2*2-5H,8H2,1H3;(H2,1,2,3,4)
    • InChI Key: VRGBMZVJXBBXMR-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)N.CC1=CC=C(C=C1)N.OS(=O)(=O)O

Computed Properties

  • Exact Mass: 312.11437830g/mol
  • Monoisotopic Mass: 312.11437830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 135Ų

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